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  4. 7-[(3S)-3-Aminopyrrolidin-1-yl]-1-cyclopropyl-8-(difluoromethoxy)-6-fluoro-5-methyl-4-oxoquinoline-3-carboxylic acid
7-[(3S)-3-Aminopyrrolidin-1-yl]-1-cyclopropyl-8-(difluoromethoxy)-6-fluoro-5-methyl-4-oxoquinoline-3-carboxylic acid 7-[(3S)-3-Aminopyrrolidin-1-yl]-1-cyclopropyl-8-(difluoromethoxy)-6-fluoro-5-methyl-4-oxoquinoline-3-carboxylic acid
Brand Name: Vulcanchem
CAS No.: 178174-19-1
VCID: VC0221676
InChI: InChI=1S/C19H20F3N3O4/c1-8-12-14(25(10-2-3-10)7-11(16(12)26)18(27)28)17(29-19(21)22)15(13(8)20)24-5-4-9(23)6-24/h7,9-10,19H,2-6,23H2,1H3,(H,27,28)/t9-/m0/s1
SMILES: CC1=C2C(=C(C(=C1F)N3CCC(C3)N)OC(F)F)N(C=C(C2=O)C(=O)O)C4CC4
Molecular Formula: C19H20F3N3O4
Molecular Weight: 411.4 g/mol

7-[(3S)-3-Aminopyrrolidin-1-yl]-1-cyclopropyl-8-(difluoromethoxy)-6-fluoro-5-methyl-4-oxoquinoline-3-carboxylic acid

CAS No.: 178174-19-1

Main Products

VCID: VC0221676

Molecular Formula: C19H20F3N3O4

Molecular Weight: 411.4 g/mol

7-[(3S)-3-Aminopyrrolidin-1-yl]-1-cyclopropyl-8-(difluoromethoxy)-6-fluoro-5-methyl-4-oxoquinoline-3-carboxylic acid - 178174-19-1

CAS No. 178174-19-1
Product Name 7-[(3S)-3-Aminopyrrolidin-1-yl]-1-cyclopropyl-8-(difluoromethoxy)-6-fluoro-5-methyl-4-oxoquinoline-3-carboxylic acid
Molecular Formula C19H20F3N3O4
Molecular Weight 411.4 g/mol
IUPAC Name 7-[(3S)-3-aminopyrrolidin-1-yl]-1-cyclopropyl-8-(difluoromethoxy)-6-fluoro-5-methyl-4-oxoquinoline-3-carboxylic acid
Standard InChI InChI=1S/C19H20F3N3O4/c1-8-12-14(25(10-2-3-10)7-11(16(12)26)18(27)28)17(29-19(21)22)15(13(8)20)24-5-4-9(23)6-24/h7,9-10,19H,2-6,23H2,1H3,(H,27,28)/t9-/m0/s1
Standard InChIKey DBWPOKMDNHVJMJ-VIFPVBQESA-N
Isomeric SMILES CC1=C2C(=C(C(=C1F)N3CC[C@@H](C3)N)OC(F)F)N(C=C(C2=O)C(=O)O)C4CC4
SMILES CC1=C2C(=C(C(=C1F)N3CCC(C3)N)OC(F)F)N(C=C(C2=O)C(=O)O)C4CC4
Canonical SMILES CC1=C2C(=C(C(=C1F)N3CCC(C3)N)OC(F)F)N(C=C(C2=O)C(=O)O)C4CC4
Synonyms 7-(3-aminopyrrolidin-1-yl)-1-cyclopropyl-8-(difluoromethoxy)-6-fluoro- 5-methyl-4-oxo-quinoline-3-carboxylic acid
PubChem Compound 21149993
Last Modified Nov 11 2021
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